Cas no 147792-31-2 (Dibenzothiophene,2-butyl-)

• Product Name: Dibenzothiophene,2-butyl-
• CAS No: 147792-31-2
• MF: C₁₆H₁₆S
• MW: 240.363243103027
• CID: 100864
• PubChem ID: 53446969
• Update Time: 2025-04-18

Dibenzothiophene,2-butyl- Chemical and Physical Properties

Names and Identifiers

• Dibenzothiophene,2-butyl-
• 2-BUTYLDIBENZOTHIOPHENE
• 2-n-Butyldibenzothiophene
• 2-Butyldibenzothiophen
• 2-n-Butyldibenzothiophene500µg
• Dibenzothiophene,2-butyl
• DTXSID30703375
• 3-OXOENANTHICACIDETHYLESTER
• Dibenzothiophene, 2-butyl-
• 147792-31-2
• 12-butyl-8-thiatricyclo[7.4.0.0?,?]trideca-1(9),2,4,6,10,12-hexaene
• SCHEMBL14798196
• 2-Butyldibenzo[b,d]thiophene

• Inchi： 1S/C16H16S/c1-2-3-6-12-9-10-16-14(11-12)13-7-4-5-8-15(13)17-16/h4-5,7-11H,2-3,6H2,1H3
• InChI Key： BEQMTJNPMZQPKZ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2=C1C=CC(=C2)CCCC

Computed Properties

• Exact Mass: 240.09700
• Monoisotopic Mass: 240.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.24000
• LogP: 5.39710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes Dibenzothiophenes